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Abstract

Cinromide is a potent and selective inhibitor of the neutral amino acid transporter B°AT1
(SLC6A19).[1][2] Its ability to modulate amino acid homeostasis makes it a valuable tool for
studying cellular metabolism, nutrient sensing pathways, and for the development of
therapeutics targeting diseases such as metabolic disorders. This document provides detailed
protocols for the preparation and application of cinromide in cell culture experiments, including
recommended dosages and a summary of its key chemical properties.

Chemical Properties and Data Presentation

A comprehensive understanding of the physicochemical properties of cinromide is essential
for its effective use in in vitro studies. The following table summarizes key quantitative data for
cinromide.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1669065?utm_src=pdf-interest
https://www.benchchem.com/product/b1669065?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC7059793/
https://pubmed.ncbi.nlm.nih.gov/30589598/
https://www.benchchem.com/product/b1669065?utm_src=pdf-body
https://www.benchchem.com/product/b1669065?utm_src=pdf-body
https://www.benchchem.com/product/b1669065?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669065?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Property Value Reference
Molecular Formula C11H12BrNO [3]
Molecular Weight 254.12 g/mol [3]

CAS Number 58473-74-8 [3]
Appearance White solid [1]

ICso for BPAT1 (SLC6A19) 0.5 UM - 0.8 uM [1][4][5]
Solubility Soluble in DMSO [6]

Experimental Protocols
Preparation of Cinromide Stock Solution

Accurate preparation of the cinromide stock solution is critical for obtaining reproducible
experimental results. Given its solubility, Dimethyl Sulfoxide (DMSO) is the recommended
solvent.

Materials:

Cinromide powder

Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or vials

Pipettes and sterile, filtered pipette tips
Protocol:

o Calculate the required mass of cinromide: To prepare a 10 mM stock solution, use the
following formula: Mass (mg) = 10 mM * 254.12 g/mol * Volume (L) For example, to prepare
1 mL of a 10 mM stock solution, dissolve 2.54 mg of cinromide in 1 mL of DMSO.

o Dissolution:
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o Aseptically weigh the calculated amount of cinromide powder and transfer it to a sterile
tube.

o Add the appropriate volume of DMSO.

o Vortex the solution until the cinromide is completely dissolved. Gentle heating or
sonication can be used to aid dissolution if precipitation occurs.[6]

 Sterilization: The DMSO stock solution is considered sterile if prepared from sterile
components under aseptic conditions. Filtration is generally not required for DMSO stocks.

o Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-
thaw cycles. Store at -20°C for long-term use.

Dosing Cinromide in Cell Culture

The effective concentration of cinromide can vary depending on the cell type and experimental
design. Based on its ICso value, a starting concentration range of 0.1 uM to 10 uM is
recommended for most cell-based assays.

Materials:

e Cinromide stock solution (10 mM in DMSO)

o Complete cell culture medium appropriate for the cell line
o Cells seeded in culture plates

Protocol:

e Thaw the cinromide stock solution: Thaw a single-use aliquot of the 10 mM cinromide
stock solution at room temperature.

o Prepare intermediate dilutions (if necessary): For lower final concentrations, it may be
necessary to prepare an intermediate dilution of the stock solution in complete cell culture
medium.
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 Dilute to the final working concentration: Directly add the appropriate volume of the
cinromide stock solution to the cell culture medium to achieve the desired final
concentration. Ensure that the final concentration of DMSO in the culture medium does not
exceed 0.1% (v/v) to avoid solvent-induced cytotoxicity.

o Example: To achieve a final concentration of 1 uM in 1 mL of medium, add 0.1 pL of the 10
mM stock solution.

e Vehicle Control: It is crucial to include a vehicle control in all experiments. This control should
contain the same final concentration of DMSO as the cinromide-treated wells.

 Incubation: Incubate the cells with cinromide for the desired experimental duration. The
incubation time will depend on the specific assay and the biological question being
addressed.

Signaling Pathway and Experimental Workflow
Cinromide's Mechanism of Action

Cinromide exerts its effects by inhibiting the B°AT1 (SLC6A19) transporter, which is
responsible for the sodium-dependent uptake of neutral amino acids, such as leucine, into the
cell.[1][4] By blocking this transporter, cinromide reduces the intracellular availability of these
amino acids. This can subsequently impact downstream signaling pathways that are regulated
by amino acid levels, most notably the mTOR (mammalian target of rapamycin) pathway, a
central regulator of cell growth and protein synthesis.[7][8]
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Caption: Cinromide inhibits B°AT1, affecting amino acid uptake and mTOR signaling.

Experimental Workflow

The following diagram outlines a typical workflow for conducting a cell-based assay with
cinromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1669065?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC7059793/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7059793/
https://pubmed.ncbi.nlm.nih.gov/30589598/
https://pubmed.ncbi.nlm.nih.gov/30589598/
https://pubchem.ncbi.nlm.nih.gov/compound/Cinromide
https://pubchem.ncbi.nlm.nih.gov/compound/Cinromide
https://pmc.ncbi.nlm.nih.gov/articles/PMC11341722/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11341722/
https://www.biorxiv.org/content/10.1101/2024.02.18.580905v1.full.pdf
https://www.medchemexpress.com/Cinromide.html
https://pubmed.ncbi.nlm.nih.gov/16365087/
https://pubmed.ncbi.nlm.nih.gov/16365087/
https://pubmed.ncbi.nlm.nih.gov/20016704/
https://pubmed.ncbi.nlm.nih.gov/20016704/
https://www.benchchem.com/product/b1669065#cinromide-preparation-and-dosage-for-cell-culture-experiments
https://www.benchchem.com/product/b1669065#cinromide-preparation-and-dosage-for-cell-culture-experiments
https://www.benchchem.com/product/b1669065#cinromide-preparation-and-dosage-for-cell-culture-experiments
https://www.benchchem.com/product/b1669065#cinromide-preparation-and-dosage-for-cell-culture-experiments
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669065?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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